Cas no 869077-15-6 ((2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869077-15-6
• MF: C₂₀H₂₀FNO₃
• MW: 341.37610912323
• CID: 6397097
• PubChem ID: 7243185
• Update Time: 2025-10-30

(2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• (Z)-7-((diethylamino)methyl)-2-(4-fluorobenzylidene)-6-hydroxybenzofuran-3(2H)-one
• (2Z)-7-(diethylaminomethyl)-2-[(4-fluorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• SR-01000017710-1
• F1860-0247
• (2Z)-7-[(diethylamino)methyl]-2-[(4-fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• SR-01000017710
• 869077-15-6
• AKOS002249628
• 7-[(diethylamino)methyl]-2-(4-fluorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one
• 3(2H)-Benzofuranone, 7-[(diethylamino)methyl]-2-[(4-fluorophenyl)methylene]-6-hydroxy-

• Inchi： 1S/C20H20FNO3/c1-3-22(4-2)12-16-17(23)10-9-15-19(24)18(25-20(15)16)11-13-5-7-14(21)8-6-13/h5-11,23H,3-4,12H2,1-2H3
• InChI Key： UUKKSUVDLMBBQQ-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(CC)CC)C(O)=CC=C2C(=O)C1=CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 341.14272166g/mol
• Monoisotopic Mass: 341.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 510.4±50.0 °C(Predicted)
• pka: 5.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Compound CAS No 869077-15-6: (2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

The compound with CAS No 869077-15-6, named (2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzofurans, which are known for their versatile chemical properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly due to their ability to interact with various biological targets such as enzymes, receptors, and nucleic acids. The (4-fluorophenyl) group in this compound introduces electronic effects that can enhance its bioactivity, making it a promising candidate for anti-inflammatory and anticancer drug development. Additionally, the diethylamino substituent contributes to the molecule's solubility and stability, which are critical factors in drug delivery systems.

The methylidene group at the 2-position of the benzofuran ring introduces geometric isomerism (as indicated by the (Z) configuration), which plays a crucial role in determining the compound's optical properties and reactivity. This feature makes it an attractive target for photochemical studies and applications in optoelectronics.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound using multi-component reactions and catalytic processes. Researchers have employed green chemistry principles to optimize the synthesis pathway, reducing waste and improving yield. These methods are not only environmentally friendly but also scalable for industrial production.

In terms of biological activity, (2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one has shown remarkable potential as an inhibitor of key enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its ability to suppress NF-kB signaling, a critical mediator of inflammation and cancer progression. Furthermore, its hydroxyl group at position 6 facilitates hydrogen bonding interactions with biological targets, enhancing its bioavailability.

The integration of fluorine into the aromatic ring (as in the 4-fluorophenyl group) significantly impacts the compound's pharmacokinetic profile. Fluorine substitution typically increases lipophilicity and metabolic stability, which are desirable traits for orally administered drugs. Recent pharmacokinetic studies have confirmed that this compound exhibits favorable absorption and distribution properties in preclinical models.

From a materials science perspective, this compound has been explored as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its unique electronic structure allows for efficient charge transport properties, making it a candidate for next-generation electronic devices.

In conclusion, (2Z)-7-(diethylamino)methyl-2-(4-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its synthesis, characterization, and biological evaluation continue to be areas of active research, driven by the need for innovative solutions in medicine and technology.